2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C20H18BrN3OS/c1-2-14-3-9-17(10-4-14)22-19(25)13-26-20-12-11-18(23-24-20)15-5-7-16(21)8-6-15/h3-12H,2,13H2,1H3,(H,22,25)
• InChI Key: WIONJHOHTIKPHJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C20H18BrN3OS
• Molecular Weight: 428.3 g/mol
• CAS No.: 872694-85-4

Description

2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18BrN3OS and its molecular weight is 428.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Compounds like 2-bromo-N-(phenylsulfonyl)acetamide derivatives have been studied for their reactivity with nitrogen-based nucleophiles, leading to the synthesis of aminothiazole, amino-oxazole, and quinazoline-2-yl derivatives. These synthesized compounds displayed significant antimicrobial activity, highlighting their potential in developing new therapeutic agents (Fahim & Ismael, 2019).
• Research has been conducted on synthesizing 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives, which exhibit herbicidal activities. This demonstrates the compound's potential applications in agricultural sciences (Xu et al., 2008).

Antimicrobial Activity

• Newer Schiff bases and Thiazolidinone derivatives, including 2-(4-bromo-3-methylphenoxy)acetate derivatives, have been synthesized and evaluated for their antibacterial and antifungal activities, indicating their application in combating microbial infections (Fuloria et al., 2014).

Coordination Complexes and Antioxidant Activity

• Pyrazole-acetamide derivatives have been utilized to construct novel Co(II) and Cu(II) coordination complexes. These complexes were studied for their hydrogen bonding in the self-assembly process and demonstrated significant antioxidant activity, suggesting their use in oxidative stress-related conditions (Chkirate et al., 2019).

Synthesis of Pyridazinones for Oil Improvement

• Pyridazinone derivatives have been synthesized and characterized for their application in improving base oil properties, such as antioxidation and corrosion inhibition. This research implies the compound's relevance in industrial applications and material sciences (Nessim, 2017).